

Comparing the pharmacokinetic profiles of Lorglumide and devazepide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Lorglumide Sodium

CAS No.: 1021868-76-7

Cat. No.: B053876

[Get Quote](#)

Comparative Pharmacokinetic Guide: Lorglumide vs. Devazepide[1]

Executive Summary

This guide provides a technical comparison of Lorglumide (CR-1409) and Devazepide (L-364,718), two pivotal non-peptide antagonists of the Cholecystokinin-A (CCK-A, now CCK1) receptor.

While both compounds effectively block CCK-mediated signaling, their pharmacokinetic (PK) profiles diverge significantly due to their distinct chemical scaffolds. Devazepide, a benzodiazepine derivative, exhibits picomolar potency, superior blood-brain barrier (BBB) penetration, and a longer duration of action. Lorglumide, a glutamic acid derivative (analog of proglumide), offers moderate nanomolar potency and is frequently utilized in studies prioritizing peripheral gastrointestinal mechanics over central nervous system effects.


Key Differentiator: Researchers requiring high-affinity blockade or CNS penetrance should select Devazepide. Those studying peripheral secretory dynamics with a need for rapid

washout may prefer Lorglumide.

Mechanistic Foundation

Both compounds function as competitive antagonists at the CCK1 receptor, preventing the binding of Cholecystokinin (CCK) and subsequent G-protein coupled signaling (Gq/11 pathway).

Figure 1: CCK1 Receptor Antagonism Pathway



[Click to download full resolution via product page](#)

Caption: Competitive antagonism of the CCK1 receptor signaling cascade by Devazepide and Lorglumide.

Pharmacokinetic Profiles

Lorglumide (CR-1409)[2][3][4]

- Chemical Class: Glutaramic acid derivative (Proglumide analog).[1]
- Absorption: Active orally, intravenously (IV), and subcutaneously (SC).
- Bioavailability: Good oral bioavailability, though specific F% is rarely quantified in modern literature; efficacy is maintained via oral routes in chronic animal studies.
- Distribution: Predominantly peripheral. While lipophilic enough to cross membranes, its CNS effects are less pronounced compared to benzodiazepine derivatives.
- Metabolism: Hepatic metabolism similar to proglumide.
- Duration of Action: Moderate. In rat models, a subcutaneous dose (4 mg/kg) inhibits CCK effects for >3 hours.[2] It requires more frequent dosing (e.g., 3-4 times daily) in chronic studies compared to Devazepide.

Devazepide (L-364,718)[6]

- Chemical Class: 1,4-Benzodiazepine derivative.[3][4]
- Absorption: Highly orally active.[5]
- Bioavailability: High. The benzodiazepine scaffold typically confers excellent lipid solubility and membrane permeability.
- Distribution: Extensive, including significant Blood-Brain Barrier (BBB) penetration. Devazepide is widely used to study the central satiating effects of CCK.
- Metabolism: Hepatic, likely involving CYP450 isoforms (consistent with benzodiazepine metabolism).
- Duration of Action: Long. In rat models, a single bolus maintains antagonism for >4-6 hours. Chronic studies often utilize once or twice-daily dosing.
- Excretion: Primarily biliary/fecal.[5]


Comparative Analysis

The following table synthesizes data from multiple preclinical studies (rat/guinea pig models) to provide a direct comparison.

Table 1: Pharmacokinetic & Pharmacodynamic Comparison

Parameter	Lorglumide (CR-1409)	Devazepide (L-364,718)	Implications for Research
Primary Target	CCK1 (CCK-A)	CCK1 (CCK-A)	Both are selective for CCK1 over CCK2.
Potency (IC50/Ki)	Nanomolar range (~130 nM - 200 nM)	Picomolar range (~80 pM - 150 pM)	Devazepide is ~1000x more potent; requires significantly lower mass for equivalent effect.
Chemical Scaffold	Glutaramic Acid	Benzodiazepine	Devazepide has higher lipophilicity and receptor affinity.
CNS Penetration	Limited/Moderate	High	Use Devazepide for anxiety/satiety CNS studies; Lorglumide for peripheral GI physiology.
Duration (Rat)	> 3 hours (SC)	> 4-6 hours (IV/IP)	Devazepide supports less frequent dosing protocols.
Dosing (Typical)	4-10 mg/kg (Rat, SC/IP)	0.1-1 mg/kg (Rat, IP/Oral)	Devazepide is effective at much lower doses.
Selectivity (CCK1:CCK2)	High	Very High	Devazepide offers a wider window of selectivity before off-target CCK2 binding occurs.

Figure 2: Selection Decision Matrix



[Click to download full resolution via product page](#)

Caption: Decision tree for selecting between Lorglumide and Devazepide based on experimental requirements.

Experimental Protocols

Protocol A: In Vivo Assessment of Gallbladder Emptying (Rat)

Objective: Compare the antagonistic effect on CCK-induced gallbladder contraction.

- Preparation: Fast male Sprague-Dawley rats (200-250g) for 18 hours.
- Anesthesia: Induce with urethane (1.2 g/kg IP).
- Surgical Prep: Cannulate the jugular vein for agonist infusion. Perform a laparotomy to expose the gallbladder.
- Antagonist Administration:
 - Group A (Devazepide): Administer 0.1 mg/kg (dissolved in 5% DMSO/Saline) IP 30 mins prior to challenge.
 - Group B (Lorglumide): Administer 5.0 mg/kg (dissolved in Saline/NaHCO₃) IP 30 mins prior to challenge.
 - Group C (Control): Vehicle only.
- Agonist Challenge: Infuse CCK-8 (10 pmol/kg/min) IV for 20 minutes.

- Measurement: Aspirate gallbladder contents at T=0 and T=20 min to calculate ejected volume.
- Validation: Devazepide should show near-complete inhibition of emptying at this dose; Lorglumide should show significant but potentially incomplete inhibition depending on the precise CCK-8 concentration used.

Protocol B: Radioligand Binding Assay (Potency Determination)

Objective: Determine IC50 values for CCK1 receptor affinity.

- Tissue Source: Rat pancreatic acini (rich in CCK1 receptors).
- Ligand: 125I-CCK-8 (iodinated cholecystokinin).
- Incubation:
 - Prepare assay buffer (Krebs-Henseleit, pH 7.4, 0.2% BSA).
 - Incubate tissue homogenate with 50 pM 125I-CCK-8.
 - Add increasing concentrations of antagonist (10^{-12} M to 10^{-5} M).
 - Incubate at 37°C for 60 minutes.
- Separation: Terminate reaction by rapid filtration through Whatman GF/B filters. Wash 3x with ice-cold buffer.
- Quantification: Count radioactivity in a gamma counter.
- Analysis: Plot % Specific Binding vs. Log[Concentration].
 - Expected Result: Devazepide curve shifts left (IC50 ~80 pM). Lorglumide curve shifts right (IC50 ~130 nM).

References

- Makovec, F., et al. (1987).[6] "Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists." *Arzneimittel-Forschung*.
- Chang, R. S., & Lotti, V. J. (1986). "Biochemical and pharmacological characterization of an extremely potent and selective nonpeptide cholecystokinin antagonist." *Proceedings of the National Academy of Sciences*.
- Reidelberger, R. D., et al. (2003). "PEGylated cholecystokinin prolongs satiation in rats: dose dependency and receptor involvement." *The Journal of Physiology*.
- Hewson, G., et al. (1988). "The cholecystokinin receptor antagonist L-364,718 increases food intake in the rat by attenuation of the action of endogenous cholecystokinin." *British Journal of Pharmacology*.
- Niederau, C., et al. (1989). "Survival of patients with metastatic gastrinoma treated with the cholecystokinin antagonist lorglumide." *Gastroenterology*.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Pharmacokinetic approach to proglumide long-term activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. The effect of long-term administration of lorglumide (CR 1409) on rat pancreatic growth and enzyme composition - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Role of CCK/gastrin receptors in gastrointestinal/metabolic diseases and results of human studies using gastrin/CCK receptor agonists/antagonists in these diseases - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Devazepide antagonizes the inhibitory effect of cholecystokinin on intake in sham-feeding rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Pharmacokinetic profile of dexloxiglumide - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Lorglumide - Wikipedia [en.wikipedia.org]

- To cite this document: BenchChem. [Comparing the pharmacokinetic profiles of Lorglumide and devazepide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b053876/docs#comparing-the-pharmacokinetic-profiles-of-lorglumide-and-devazepide\]](https://www.benchchem.com/product/b053876/docs#comparing-the-pharmacokinetic-profiles-of-lorglumide-and-devazepide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)